Cas no 122-18-9 (Cetalkonium chloride)

Cetalkonium chloride Properties

Names and Identifiers

• N-Benzyl-N,N-dimethylhexadecan-1-aminium chloride
• 1627
• Benzyldimethylhexadecylammonium chloride
• Benzyldimethylhexadecylammonium chloride, hydrate
• Benzyl hexadecyl dimethyl ammonium chloride
• Benzyl n-hexadecyl dimethylammonium chloride
• C16-alkylbenzyldimethylammonium chloride
• Cetalkonium chloride
• Cetol
• Hexadecyl dimethyl benzyl ammonium chloride
• N-Hexadecyl-N,N-dimethylbenzenemethanaminium chloride
• HDBAC
• Benzyldimethylhexadecylammonium chloride (HDBAC)
• Benzylcetyldimethylammonium Chloride Hydrate
• acinol
• banicol
• benzyl-dimethyl-hexadecyl-ammonium chloride
• bonjela
• Cetyldimethylbenzylammonium
• CKC
• dimethylbenzylhexadecylammonium chloride
• dmcbac
• 16-BAC
• Benzylhexadecyldimethylammonium Chloride Hydrate
• Cetyldimethylbenzylammonium chloride
• cdbac
• spilan
• win357
• Benzyldimethylhexadecylammonium Chloride Hydrate
• Benzenemethaminium, N-hexadecyl-N,N-dimethyl, chloride
• Cetyl zephiran
• Bicetonium
• Benzylhexadecyldimethylammonium chloride
• Benzaletas
• Tetraseptan
• Baktonium
• Zettyn
• Cetylon
• Benzylcetyldimethylammonium chloride
• Ammonyx G
• Ammonyx T
• Dehyquart CBB
• Pharycidin Concentrate
• Winzer solution
• Dehyquart CDB
• Dimethylbe
• +Expand

• MDL： MFCD00011625
• InChIKey： SXPWTBGAZSPLHA-UHFFFAOYSA-M
• Inchi： 1S/C25H46N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
• SMILES： [Cl-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 3802341

Computed Properties

• Exact Mass: 395.33200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 17
• Monoisotopic Mass: 395.3318782g/mol
• Heavy Atom Count: 27
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.74830
• PSA: 0.00000
• Merck: 2017
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Moderaly dissolution
• Boiling Point: 550.14°C (rough estimate)
• Melting Point: 55-65 °C (lit.)
• Sensitiveness: Easily absorb moisture
• Density: 0.9089 (rough estimate)

Cetalkonium chloride Security Information

• Symbol: GHS05 GHS07 GHS09
• RTECS：BO6822450
• WGK Germany：2
• Safety Term：S61-S45-S36/37/39-S26
• Safety Instruction： S61-S45-S36/37/39-S26
• Risk Phrases：R21/22; R34; R50
• Dangerous goods sign： C N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H302,H312,H314,H400
• Warning Statement： P273,P280,P305+P351+P338,P310
• Prompt：warning
• Storage Condition：room temp
• PackingGroup：II
• Risk Phrases： 21/22-34-50
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3

Cetalkonium chloride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients